Cas no 2680805-17-6 (tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate)

• Product Name: tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate
• CAS No: 2680805-17-6
• MF: C₁₆H₁₉BrN₂O₂S
• MW: 383.303261995316
• CID: 5624210
• PubChem ID: 165931328
• Update Time: 2025-06-14

tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680805-17-6
• EN300-28302065
• tert-butyl N-{1-[4-(4-bromophenyl)-1,3-thiazol-2-yl]ethyl}carbamate
• tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate

• Inchi： 1S/C16H19BrN2O2S/c1-10(18-15(20)21-16(2,3)4)14-19-13(9-22-14)11-5-7-12(17)8-6-11/h5-10H,1-4H3,(H,18,20)
• InChI Key： SUIFHULWQSTWMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(C(C)NC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 382.03506g/mol
• Monoisotopic Mass: 382.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate

Comprehensive Overview of tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate (CAS No. 2680805-17-6)

The compound tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate (CAS No. 2680805-17-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-thiazole core and a 4-bromophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel therapeutic agents targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders.

One of the key reasons for the growing interest in tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate is its role in medicinal chemistry. The 1,3-thiazole moiety is a common pharmacophore found in many FDA-approved drugs, such as antibiotics and antifungal agents. The presence of the 4-bromophenyl group further enhances its utility as a building block for small-molecule inhibitors and kinase modulators. This aligns with current trends in personalized medicine, where researchers are focusing on targeted therapies with minimal side effects.

In addition to its pharmaceutical applications, CAS No. 2680805-17-6 is also explored in material science. The bromine atom in its structure offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in the development of organic electronics and photovoltaic materials, which are hot topics in the context of sustainable energy and green chemistry.

The synthesis of tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate typically involves multi-step organic transformations, including condensation reactions and protection-deprotection strategies. These methods are widely discussed in academic literature and patents, reflecting the compound's relevance in process chemistry and scale-up production. For researchers seeking high-purity intermediates, this compound is often available from specialized suppliers with certificates of analysis (CoA) and HPLC/GC-MS validation.

Another area of interest is the compound's potential role in proteomics and chemical biology. The carbamate group in its structure can serve as a protecting group for amines, which is crucial in peptide synthesis and bioconjugation. This has implications for antibody-drug conjugates (ADCs), a rapidly growing field in oncology research. As the demand for biologics rises, intermediates like CAS No. 2680805-17-6 are becoming increasingly valuable.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding, driven by the need for innovative therapies and cost-effective manufacturing. Companies specializing in custom synthesis often list tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate in their portfolios, catering to clients in biotech and academia. Its patent landscape is also worth monitoring, as it may reveal emerging applications in drug delivery systems or diagnostic tools.

In summary, tert-butyl N-{1-4-(4-bromophenyl)-1,3-thiazol-2-ylethyl}carbamate (CAS No. 2680805-17-6) is a versatile compound with broad applications in drug development, material science, and biotechnology. Its structural features and reactivity make it a focal point for researchers exploring next-generation therapeutics and advanced materials. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of interest in both industrial and academic settings.